Cas no 51877-67-9 (1H-Benzimidazole, 2,2'-(1,3-propanediyl)bis[5-nitro-)

• Product Name: 1H-Benzimidazole, 2,2'-(1,3-propanediyl)bis[5-nitro-
• CAS No: 51877-67-9
• MF: C₁₇H₁₄N₆O₄
• MW: 366.330862522125
• CID: 361176
• PubChem ID: 3096126
• Update Time: 2025-04-19

1H-Benzimidazole, 2,2'-(1,3-propanediyl)bis[5-nitro- Chemical and Physical Properties

Names and Identifiers

• 6-nitro-2-[3-(6-nitro-1H-benzimidazol-2-yl)propyl]-1H-benzimidazole
• VU0288367-3
• BDBM73213
• HMS2627E09
• AKOS000634908
• Oprea1_497095
• SCHEMBL9642123
• MLS000711354
• CHEMBL1470194
• VU0288367-6
• cid_3096126
• DTXSID10389171
• SMR000281121
• 1H-Benzimidazole, 2,2'-(1,3-propanediyl)bis[5-nitro-
• 51877-67-9
• BDBM50505269
• SR-01000358179
• SR-01000358179-1
• BNBI
• 1,3-bis(5-nitro-1h-benzo[d]imidazol-2-yl)propane
• Oprea1_240954

• Inchi： 1S/C17H14N6O4/c24-22(25)10-4-6-12-14(8-10)20-16(18-12)2-1-3-17-19-13-7-5-11(23(26)27)9-15(13)21-17/h4-9H,1-3H2,(H,18,20)(H,19,21)
• InChI Key： HIJXFOFEBGDCDQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC(CCCC1=NC3C=CC(=CC=3N1)[N+](=O)[O-])=N2)=O

Computed Properties

• Exact Mass: 366.10782
• Monoisotopic Mass: 366.10765295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 143.64